Cas no 23656-74-8 (2-Furanmethanamine,N-(1-methyl-2-phenylethyl)-)

2-Furanmethanamine,N-(1-methyl-2-phenylethyl)- structure
23656-74-8 structure
Product Name:2-Furanmethanamine,N-(1-methyl-2-phenylethyl)-
CAS No:23656-74-8
MF:C14H17NO
MW:215.290883779526
CID:267197
PubChem ID:18116
Update Time:2025-04-19

2-Furanmethanamine,N-(1-methyl-2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Furanmethanamine,N-(1-methyl-2-phenylethyl)-
    • Furan-2-ylmethyl-(1-methyl-2-phenyl-ethyl)-amine
    • N-(furan-2-ylmethyl)-1-phenylpropan-2-amine
    • N-Furfuryl-α-methylbenzeneethanamine
    • HMS1704E17
    • Norfurfenorex
    • XWWSVBIGONHVQI-UHFFFAOYSA-N
    • Furfurylamphetamine
    • N-[(Furan-2-yl)methyl]-1-phenylpropan-2-amine
    • 23656-74-8
    • DTXSID40946473
    • Oprea1_668845
    • Amphetamine-N-(2-furanmethyl)
    • AB00084277-01
    • A-methylbenzeneethanamine
    • AKOS017337420
    • CS-0362377
    • 2-Furanmethanamine, N-(1-methyl-2-phenylethyl)-
    • AKOS000301126
    • BRN 1313978
    • N-Furfuryl-
    • N-(1-Methyl-2-phenylethyl)-2-furanmethanamine
    • FURFURYLAMINE, N-(alpha-METHYLPHENETHYL)-
    • Duran-2-ylmethyl-(1-methyl-2-phenyl-ethyl)-amine
    • IEM-520
    • [(furan-2-yl)methyl](1-phenylpropan-2-yl)amine
    • G74793
    • (furan-2-ylmethyl)(1-phenylpropan-2-yl)amine
    • Furfurylamphetamine ; N-(1-Methyl-2-phenylethyl)-2-furanmethanamine ; (Furan-2-ylmethyl)(1-phenylpropan-2-yl)amine ; N-Furfuryl-alpha-methylphenethylamine ; Norfurfenorex ; IEM 520
    • N-Furfuryl-alpha-methylbenzeneethanamine
    • Inchi: 1S/C14H17NO/c1-12(10-13-6-3-2-4-7-13)15-11-14-8-5-9-16-14/h2-9,12,15H,10-11H2,1H3
    • InChI Key: XWWSVBIGONHVQI-UHFFFAOYSA-N
    • SMILES: O1C=CC=C1CNC(C)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 215.13111
  • Monoisotopic Mass: 215.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 25.2Ų

Experimental Properties

  • PSA: 25.17

2-Furanmethanamine,N-(1-methyl-2-phenylethyl)- Pricemore >>

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